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Compound of Interest

Compound Name:
5-Bromo-8-

(trifluoromethoxy)quinoline

Cat. No.: B1372505 Get Quote

The quinoline ring system is a cornerstone of medicinal chemistry, forming the core of

numerous natural products and FDA-approved drugs.[1][2] Its rigid, bicyclic aromatic structure

provides a privileged scaffold for interacting with biological targets. The strategic

functionalization of this core is paramount in drug discovery, and 5-Bromo-8-
(trifluoromethoxy)quinoline (CAS No. 1065074-23-8) exemplifies a highly valuable

intermediate.[3][4]

The molecule incorporates two critical functional groups:

A Bromo Group at the C5 Position: This halogen serves as a versatile synthetic handle. It is

an excellent leaving group for a wide array of transition-metal-catalyzed cross-coupling

reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the precise introduction of

diverse molecular fragments to explore the chemical space around the quinoline core.

A Trifluoromethoxy (-OCF₃) Group at the C8 Position: This group is a bioisostere of the

methoxy group but offers superior metabolic stability. Its strong electron-withdrawing nature

and high lipophilicity can significantly enhance a drug candidate's pharmacokinetic profile,

improving cell membrane permeability, metabolic resistance, and target binding affinity.

This guide will dissect the essential properties, synthesis, and applications of this compound,

providing a robust framework for its use in advanced research and development projects.
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Core Physicochemical and Structural Data
All quantitative data for 5-Bromo-8-(trifluoromethoxy)quinoline are summarized below.

Understanding these fundamental properties is the first step in designing experiments and

predicting its behavior in various chemical systems.

Property Value Source(s)

Molecular Formula C₁₀H₅BrF₃NO [3][5][6][7]

Molecular Weight 292.05 g/mol [3][5]

Exact Mass 290.95066 Da [5]

CAS Number 1065074-23-8 [3][6][7]

Synonyms
Quinoline,5-bromo-8-

(trifluoromethoxy)-
[5][6]

Density 1.7 ± 0.1 g/cm³ [5][6]

XLogP3 4.3 [5][6]

Topological Polar Surface Area

(TPSA)
22.1 Å² [5]

Flash Point 131.9 ± 25.9 °C [5][6]

Refractive Index 1.572 [5][6]

Synthesis and Mechanistic Considerations
While multiple synthetic routes can be envisioned, a common and efficient approach involves

the electrophilic bromination of the precursor, 8-(trifluoromethoxy)quinoline. The choice of

brominating agent and reaction conditions is critical for achieving high regioselectivity and

yield.

Experimental Protocol: Regioselective Bromination
This protocol is a self-validating system designed for high selectivity. The electron-donating

nature of the -OCF₃ group, despite the fluorine atoms' inductive effect, directs electrophilic
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substitution primarily to the ortho and para positions (C7 and C5). The C5 position is often

favored due to steric and electronic factors. Using a mild brominating agent like N-

Bromosuccinimide (NBS) in a suitable solvent provides controlled bromination, minimizing the

formation of di-brominated byproducts.

Step 1: Reactant Preparation

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

thermometer, and a nitrogen inlet, dissolve 1.0 equivalent of 8-(trifluoromethoxy)quinoline in

a suitable anhydrous solvent (e.g., acetonitrile or dichloromethane).

Purge the flask with dry nitrogen gas for 10-15 minutes to ensure an inert atmosphere, which

is crucial for preventing side reactions.

Step 2: Bromination

Cool the solution to 0°C using an ice-water bath. This is a critical step to control the

reaction's exothermicity and enhance regioselectivity.

Add N-Bromosuccinimide (NBS) (1.05 equivalents) portion-wise over 20-30 minutes. The

slight excess of NBS ensures the complete consumption of the starting material. The

reaction progress should be monitored by Thin-Layer Chromatography (TLC) or High-

Performance Liquid Chromatography (HPLC).

Step 3: Reaction Quenching and Work-up

Once the reaction is complete (typically 2-4 hours), quench the reaction by adding a

saturated aqueous solution of sodium thiosulfate to consume any unreacted bromine.

Transfer the mixture to a separatory funnel and extract the organic layer. Wash the organic

layer sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the

solvent under reduced pressure using a rotary evaporator.

Step 4: Purification
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The resulting crude product can be purified by column chromatography on silica gel, using a

gradient of ethyl acetate in hexane as the eluent, to yield the pure 5-Bromo-8-
(trifluoromethoxy)quinoline.

Workflow Diagram: Synthesis of 5-Bromo-8-
(trifluoromethoxy)quinoline
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Step 1: Preparation

Step 2: Bromination

Step 3: Work-up

Step 4: Purification

Dissolve 8-(trifluoromethoxy)quinoline
in anhydrous solvent

Purge with Nitrogen

Cool to 0°C

Add NBS (1.05 eq)
Monitor via TLC/HPLC

Quench with Na₂S₂O₃ (aq)

Extract & Wash

Dry & Concentrate

Column Chromatography

Pure 5-Bromo-8-(trifluoromethoxy)quinoline
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Caption: Use of the title compound as a core scaffold in drug discovery.

Safety, Handling, and Storage
As with any laboratory chemical, proper handling is essential.

Handling: Use in a well-ventilated area or a chemical fume hood. Wear appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid contact

with skin and eyes and prevent the formation of dust and aerosols. [6]* Storage: Store the
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container tightly closed in a dry, cool, and well-ventilated place. Keep it away from

incompatible materials. [6]

Conclusion
5-Bromo-8-(trifluoromethoxy)quinoline is more than just a chemical compound; it is a

strategic tool for innovation in the pharmaceutical and material sciences. Its well-defined

physicochemical properties, coupled with the synthetic versatility of the bromo group and the

pharmacokinetic benefits of the trifluoromethoxy moiety, make it an invaluable building block.

This guide provides the foundational knowledge and practical insights necessary for

researchers to confidently incorporate this powerful intermediate into their synthetic and drug

discovery programs, accelerating the path from molecular concept to functional application.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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